Cas no 87411-10-7 (1,3,4-Thiadiazol-2-amine, N-methyl-5-[5-(4-methylphenyl)pentyl]-)

1,3,4-Thiadiazol-2-amine, N-methyl-5-[5-(4-methylphenyl)pentyl]- structure
87411-10-7 structure
Product Name:1,3,4-Thiadiazol-2-amine, N-methyl-5-[5-(4-methylphenyl)pentyl]-
CAS No:87411-10-7
MF:C15H21N3S
MW:275.412341833115
CID:656588
PubChem ID:13272892
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, N-methyl-5-[5-(4-methylphenyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, N-methyl-5-[5-(4-methylphenyl)pentyl]-
    • N-methyl-5-[5-(4-methylphenyl)pentyl]-1,3,4-thiadiazol-2-amine
    • 87411-10-7
    • DTXSID60533829
    • Inchi: 1S/C15H21N3S/c1-12-8-10-13(11-9-12)6-4-3-5-7-14-17-18-15(16-2)19-14/h8-11H,3-7H2,1-2H3,(H,16,18)
    • InChI Key: AEQMJMUZNFCRRG-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NN=C1CCCCCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 275.14561886g/mol
  • Monoisotopic Mass: 275.14561886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66Ų
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